Cas no 141033-94-5 (2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo-, ethyl ester)

• Product Name: 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo-, ethyl ester
• CAS No: 141033-94-5
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1300408
• PubChem ID: 85638718
• Update Time: 2025-04-20

2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo-, ethyl ester
• ethyl2-methyl-4-oxooxane-2-carboxylate
• 141033-94-5
• EN300-370442
• ETHYL 2-METHYL-4-OXOTETRAHYDRO-2H-PYRAN-2-CARBOXYLATE
• ethyl 2-methyl-4-oxooxane-2-carboxylate
• AT19344

• Inchi： 1S/C9H14O4/c1-3-12-8(11)9(2)6-7(10)4-5-13-9/h3-6H2,1-2H3
• InChI Key： YOSUXZMORGKTAZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans